Research Area
  • Ido-IN-3
    Ido-IN-3
    • Cat. No.:
    • B608060
    • CAS No.:
    • Molecular Formula:
    • C11H12BrFN6O2
    • Molecular Weight:
    • 359.15 g/mol
    Description
    IDO-IN-3 is an inhibitor of indoleamine-2,3-dioxygenase 1 (IDO1;  IC50s = 290 and 98 nM for the human recombinant enzyme in a cell-free assay and in HeLa cells, respectively).
    IDO-IN-3 is an inhibitor of...
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  • IITZ-01
    IITZ-01
    • Cat. No.:
    • B608067
    • CAS No.:
    • Molecular Formula:
    • C26H23FN8O
    • Molecular Weight:
    • 482.5 g/mol
    Description
    IITZ-01 (Autophagy inhibitor IITZ-01) is a novel potent lysosomotropic autophagy inhibitor. IITZ-01 enhances autophagosome accumulation but inhibit autophagosomal degradation by impairing lysosomal function, fi...
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  • Bomedemstat Tosylate
    Bomedemstat Tosylate
    • Cat. No.:
    • B608074
    • CAS No.:
    • 1990504-72-7
    • Molecular Formula:
    • C42H50FN7O8S2
    • Molecular Weight:
    • 864.0 g/mol
    Description
    Bomedemstat Tosylate is the tosylate form of bomedemstat, an orally available, irreversible inhibitor of lysine-specific demethylase 1 (LSD1), with potential antineoplastic activity. Upon administration, bomedem...
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  • IMM-01
    IMM-01
    • Cat. No.:
    • B608080
    • CAS No.:
    • 218795-74-5
    • Molecular Formula:
    • C12H17N3O2S
    • Molecular Weight:
    • 267.35 g/mol
    Description
    IMM-01 is an inhibitor of DID-DAD binding.
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  • AKT-IN-6
    AKT-IN-6
    • Cat. No.:
    • B608086
    • CAS No.:
    • 1430056-54-4
    • Molecular Formula:
    • C22H20FN5O
    • Molecular Weight:
    • 389.43
    Description
    INCB-047775 is a potent and selective AKT inhibitor.
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  • Uzansertib
    Uzansertib
    • Cat. No.:
    • B608087
    • CAS No.:
    • 1620012-39-6
    • Molecular Formula:
    • C26H26F3N5O3
    • Molecular Weight:
    • 513.5 g/mol
    Description
    Uzansertib is under investigation in clinical trial NCT02587598 (Study of INCB053914 in Subjects With Advanced Malignancies).
    Uzansertib is an orally available, small molecule and selective ATP-competitive pa...
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  • (R)-INCB054329
    (R)-INCB054329
    • Cat. No.:
    • B608088
    • CAS No.:
    • 1628607-64-6
    • Molecular Formula:
    • C19H16N4O3
    • Molecular Weight:
    • 348.4 g/mol
    Description
    BET Inhibitor INCB054329 is an inhibitor of the Bromodomain and Extra-Terminal (BET) family of bromodomain-containing proteins with potential antineoplastic activity. Upon administration, the BET inhibitor INCB0...
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  • INCB-057643
    INCB-057643
    • Cat. No.:
    • B608089
    • CAS No.:
    • 1820889-23-3
    • Molecular Formula:
    • C20H21N3O5S
    • Molecular Weight:
    • 415.5 g/mol
    Description
    INCB-057643 is under investigation in clinical trial NCT02959437 (Azacitidine Combined With Pembrolizumab and Epacadostat in Subjects With Advanced Solid Tumors (ECHO-206)).
    BET Inhibitor INCB057643 is an inh...
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  • Infigratinib Phosphate
    Infigratinib Phosphate
    • Cat. No.:
    • B608101
    • CAS No.:
    • 1310746-10-1
    • Molecular Formula:
    • C26H34Cl2N7O7P
    • Molecular Weight:
    • 658.5 g/mol
    Description
    Infigratinib Phosphate is the phosphate salt form of infigratinib, an orally bioavailable pan-inhibitor of human fibroblast growth factor receptors (FGFRs) with potential antiangiogenic and antineoplastic activi...
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  • Ingenol 3-Hexanoate
    Ingenol 3-Hexanoate
    • Cat. No.:
    • B608103
    • CAS No.:
    • Molecular Formula:
    • C26H38O6
    • Molecular Weight:
    • 446.6 g/mol
    Description
    Ingenol 3-Hexanoate novel potent reactivator of latent HIV-1.
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